Cas no 1896570-22-1 (3-(3-methoxy-4-methylphenyl)butan-1-amine)

• Product Name: 3-(3-methoxy-4-methylphenyl)butan-1-amine
• CAS No: 1896570-22-1
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6072907
• PubChem ID: 117284081
• Update Time: 2025-08-03

3-(3-methoxy-4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-4-methylphenyl)butan-1-amine
• 1896570-22-1
• EN300-1791719

• Inchi： 1S/C12H19NO/c1-9(6-7-13)11-5-4-10(2)12(8-11)14-3/h4-5,8-9H,6-7,13H2,1-3H3
• InChI Key： AMCZLBPKGTZVQE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C(C)CCN

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-methoxy-4-methylphenyl)butan-1-amine

Comprehensive Overview of 3-(3-Methoxy-4-Methylphenyl)butan-1-amine (CAS No. 1896570-22-1)

3-(3-Methoxy-4-methylphenyl)butan-1-amine (CAS No. 1896570-22-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceuticals, and material science. This compound, characterized by its unique methoxy and methylphenyl functional groups, exhibits versatile applications, particularly in drug discovery and development. Its molecular structure, which includes an amine group, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 3-(3-methoxy-4-methylphenyl)butan-1-amine has surged due to its potential role in addressing modern health challenges. Researchers are particularly interested in its applications for neurodegenerative diseases, mood disorders, and pain management. These areas align with current trends in personalized medicine and targeted therapy, which are among the most searched topics in scientific and medical communities. The compound's ability to interact with specific receptors in the central nervous system makes it a promising candidate for further study.

The synthesis of CAS No. 1896570-22-1 involves advanced organic chemistry techniques, including Grignard reactions, reductive amination, and catalytic hydrogenation. These methods are frequently discussed in academic and industrial settings, as they are critical for producing high-purity compounds. The compound's stability under various conditions also makes it suitable for long-term storage and large-scale production, which are key considerations for pharmaceutical manufacturers.

Another area of interest is the environmental impact of 3-(3-methoxy-4-methylphenyl)butan-1-amine. With growing awareness of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce this compound. This aligns with the broader trend of reducing carbon footprints in chemical manufacturing, a topic frequently searched by professionals in the field.

From a commercial perspective, CAS No. 1896570-22-1 is gaining traction in the pharmaceutical intermediates market. Its versatility and potential for customization make it a valuable asset for companies specializing in custom synthesis and contract research. The compound's compatibility with various drug delivery systems further enhances its appeal, as it can be tailored to meet specific therapeutic needs.

In conclusion, 3-(3-methoxy-4-methylphenyl)butan-1-amine (CAS No. 1896570-22-1) represents a fascinating intersection of chemistry, medicine, and sustainability. Its unique properties and broad applicability make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing health and environmental challenges of our time.